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Compound of Interest

Compound Name:
2-Methyl-3-methoxybenzoyl

chloride

Cat. No.: B1590780 Get Quote

An In-depth Technical Guide to 2-Methyl-3-
methoxybenzoyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 2-Methyl-3-methoxybenzoyl chloride (CAS No. 24487-91-0). This

versatile synthetic intermediate is a crucial building block in the creation of complex organic

molecules, most notably in the agrochemical sector.

Core Chemical Properties and Data
2-Methyl-3-methoxybenzoyl chloride is a colorless to pale yellow liquid with a strong odor.[1]

Its key physical and chemical properties are summarized in the table below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C₉H₉ClO₂ [1][2][3][4]

Molecular Weight 184.62 g/mol [1][2][5]

CAS Number 24487-91-0 [1][2][3]

Appearance Colorless to pale yellow liquid [1]

Density 1.182 - 1.183 g/cm³ [3][4][6]

Boiling Point 256.989 °C at 760 mmHg [3][4]

Flash Point 95.729 °C / 96 °C [3][6][7]

Refractive Index 1.527 [3][7]

Vapor Pressure 0.0149 mmHg at 25°C [3]

Solubility Sparingly soluble in water [1]

XLogP3 2.8 [1][3][5]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [1][3]

Rotatable Bond Count 2 [1][3]

Chemical Structure
The molecular structure of 2-Methyl-3-methoxybenzoyl chloride consists of a central

benzene ring substituted with a methyl group at position 2, a methoxy group at position 3, and

a benzoyl chloride functional group at position 1.[1] The reactivity of this compound is largely

dictated by the electrophilic nature of the carbonyl carbon in the acyl chloride group.[2]

Caption: 2D structure of 2-Methyl-3-methoxybenzoyl chloride.

Experimental Protocols & Synthesis
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The most prevalent method for synthesizing 2-Methyl-3-methoxybenzoyl chloride is through

the conversion of its corresponding carboxylic acid, 2-Methyl-3-methoxybenzoic acid.[2]

Protocol 1: Synthesis via Thionyl Chloride
This is a conventional and widely used method for preparing acyl chlorides.[2]

Objective: To synthesize 2-Methyl-3-methoxybenzoyl chloride from 2-Methyl-3-

methoxybenzoic acid.

Reagents:

2-Methyl-3-methoxybenzoic acid

Thionyl chloride (SOCl₂) (often in excess)

An inert solvent such as xylene (optional)

Methodology:

2-Methyl-3-methoxybenzoic acid is combined with an excess of thionyl chloride in a

reaction vessel equipped with a reflux condenser.

The mixture is heated to reflux.

The reaction proceeds for a set time (e.g., 3 hours) until the conversion is complete.[3]

The reaction's progress can be monitored by the cessation of gaseous byproducts (SO₂

and HCl).

This method is favored because the byproducts are gaseous and easily removed from the

reaction mixture, simplifying the purification process.[2]

After the reaction is complete, the excess thionyl chloride is removed, typically by

distillation, to yield the crude 2-Methyl-3-methoxybenzoyl chloride, which can be further

purified if necessary.
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2-Methyl-3-methoxybenzoic acid + Thionyl Chloride (SOCl₂) Reflux in Inert Solvent
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Caption: Common synthesis workflow for 2-Methyl-3-methoxybenzoyl chloride.

Protocol 2: Alternative Synthesis using a Grignard
Reagent
An alternative, patented method avoids the use of highly toxic phosgene.[8]

Objective: To synthesize 2-Methyl-3-methoxybenzoyl chloride using a Grignard reagent.

Reagents:

2-methyl-3-methoxyphenyl magnesium chloride (Grignard reagent)

Bis(trichloromethyl)carbonate (Triphosgene)

Organic solvent (e.g., tetrahydrofuran, toluene)

Catalyst (e.g., triethylamine, pyridine)[8]

Methodology:

The Grignard reagent is first prepared from 2-methyl-3-methoxychlorobenzene and

magnesium chips.[8]

Bis(trichloromethyl)carbonate is dissolved in an organic solvent.

Under a nitrogen atmosphere, the Grignard reagent solution and the

bis(trichloromethyl)carbonate solution are added dropwise simultaneously into a solvent

containing a catalyst.
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The reaction temperature is maintained between 10-25°C.

After the addition is complete, the mixture is stirred for an additional 2-3 hours to ensure

the reaction goes to completion.[8] This method is presented as a safer and more

environmentally benign alternative.[2][8]

Reactivity and Signaling Pathways
The chemical utility of 2-Methyl-3-methoxybenzoyl chloride is rooted in the high reactivity of

the acyl chloride functional group, which serves as an excellent electrophile. The chlorine atom

is a good leaving group, facilitating nucleophilic acyl substitution reactions.[2]

Nucleophilic Acyl Substitution Reactions
The electrophilic carbonyl carbon is highly susceptible to attack by nucleophiles. Key reactions

include:

Formation of Amides: It readily reacts with primary and secondary amines to yield the

corresponding N-substituted amides.[2]

Formation of Esters: Reaction with alcohols provides a direct pathway to the corresponding

esters.[1][2]

Hydrolysis: The compound is readily hydrolyzed by water, reverting to 2-Methyl-3-

methoxybenzoic acid and hydrogen chloride.[2]
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Caption: Reactivity of 2-Methyl-3-methoxybenzoyl chloride via nucleophilic acyl substitution.

Applications in Research and Development
The primary significance of 2-Methyl-3-methoxybenzoyl chloride lies in its role as a key

intermediate in the synthesis of more complex molecules.[2]

Agrochemicals: Its most notable application is in the multi-step synthesis of

Methoxyfenozide, a selective insect growth regulator known for its efficacy against a range of

pests and low toxicity to mammals.[2][3][6] It is also used to synthesize deuterated versions

of the insecticide, such as Methoxyfenozide-d9, for research purposes.[3][6][9]

Pharmaceuticals and Organic Synthesis: As a versatile reagent, it is employed in the

pharmaceutical industry and broader chemical synthesis to introduce the 2-methyl-3-

methoxybenzoyl moiety into various substrates.[1][2] Its ability to readily undergo acylation

and esterification reactions makes it a valuable building block for diverse organic molecules.

[1]

Safety and Handling
2-Methyl-3-methoxybenzoyl chloride is a hazardous chemical that requires careful handling.
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Hazards: It is classified as causing severe skin burns and eye damage. It may also cause an

allergic skin reaction and respiratory irritation. The compound is harmful to aquatic life with

long-lasting effects.[10]

Personal Protective Equipment (PPE): When handling this substance, appropriate PPE is

mandatory. This includes tightly fitting safety goggles, chemical-impermeable gloves, and a

full-face respirator if exposure limits are exceeded.[10]

Handling: Work should be conducted in a well-ventilated area, avoiding the formation of dust,

mists, or vapors. All sources of ignition should be removed.[10] In case of contact,

immediately flush the affected area with water and seek medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methyl-3-methoxybenzoyl chloride chemical
properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590780#2-methyl-3-methoxybenzoyl-chloride-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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